Cas no 91986-56-0 (Benzoic acid, 4-[2-[(1-oxo-2-propenyl)oxy]ethoxy]-, 4-butoxyphenyl ester)
91986-56-0 structure
Product Name:Benzoic acid, 4-[2-[(1-oxo-2-propenyl)oxy]ethoxy]-, 4-butoxyphenyl ester
CAS No:91986-56-0
MF:C22H24O6
MW:384.422367095947
CID:747860
PubChem ID:71328665
Update Time:2025-04-19
Benzoic acid, 4-[2-[(1-oxo-2-propenyl)oxy]ethoxy]-, 4-butoxyphenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[2-[(1-oxo-2-propenyl)oxy]ethoxy]-, 4-butoxyphenyl ester
- (4-butoxyphenyl) 4-(2-prop-2-enoyloxyethoxy)benzoate
- 4-Butoxyphenyl 4-[2-(acryloyloxy)ethoxy]benzoate
- DTXSID30757590
- 91986-56-0
-
- Inchi: 1S/C22H24O6/c1-3-5-14-25-19-10-12-20(13-11-19)28-22(24)17-6-8-18(9-7-17)26-15-16-27-21(23)4-2/h4,6-13H,2-3,5,14-16H2,1H3
- InChI Key: MLVGJHUPVVXAFC-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)OC(C1C=CC(=CC=1)OCCOC(C=C)=O)=O)CCCC
Computed Properties
- Exact Mass: 384.15728848g/mol
- Monoisotopic Mass: 384.15728848g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 13
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 71.1Ų
Benzoic acid, 4-[2-[(1-oxo-2-propenyl)oxy]ethoxy]-, 4-butoxyphenyl ester Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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